Cas no 936954-10-8 (936954-10-8)

• Product Name: 936954-10-8
• CAS No: 936954-10-8
• MF: C₁₀H₈ClN₃O₃
• MW: 253.64
• MDL: MFCD24387519
• CID: 2107087
• PubChem ID: 86727276
• Update Time: 2025-07-08

936954-10-8 Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-ethoxy-6-nitroQuinazoline
• ZVWONSBQCPLTFB-UHFFFAOYSA-N
• 4-chloro-7-ethoxy-6-nitro-quinazoline
• CID 86727276
• Quinazoline, 4-chloro-7-ethoxy-6-nitro-
• SCHEMBL15877174
• D85351
• 936954-10-8
• AS-78460
• MFCD24387519
• DA-39561

• MDL： MFCD24387519
• Inchi： 1S/C10H8ClN3O3/c1-2-17-9-4-7-6(3-8(9)14(15)16)10(11)13-5-12-7/h3-5H,2H2,1H3
• InChI Key： ZVWONSBQCPLTFB-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=CC2=NC=N1)OCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.0254188g/mol
• Monoisotopic Mass: 253.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 2.7

Experimental Properties

• Density: 1.455±0.06 g/cm3(Predicted)
• Boiling Point: 430.2±40.0 °C(Predicted)
• pka: 0.53±0.70(Predicted)

Additional information on 936954-10-8

Compound CAS No. 936954-10-8: A Comprehensive Overview

The compound with CAS No. 936954-10-8, also referred to as compound 936954-10-8, is a highly specialized chemical entity that has garnered significant attention in the scientific community. This compound, with the product name 936954-10-8, is notable for its unique structural properties and potential applications in various fields, including materials science, pharmaceuticals, and advanced manufacturing. Recent studies have highlighted its exceptional performance in specific chemical reactions, making it a subject of intense research interest.

Compound 936954-10-8 is characterized by its complex molecular structure, which includes a combination of functional groups that contribute to its reactivity and stability. Researchers have identified that the compound exhibits remarkable thermal stability, allowing it to withstand high temperatures without degradation. This property is particularly valuable in industrial processes where heat resistance is critical. Furthermore, the compound's ability to form stable complexes with other molecules has opened new avenues for its use in catalytic systems and as a building block for advanced materials.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of compound 936954-10-8. Scientists have developed novel methodologies that significantly reduce the production costs while maintaining high purity levels. These innovations have made the compound more accessible for both academic research and commercial applications. For instance, in the pharmaceutical industry, compound 936954-10-8 has shown promise as a precursor for drug delivery systems due to its biocompatibility and controlled release properties.

The application of compound 936954-10-8 extends beyond traditional chemical synthesis. It has been utilized in the development of advanced polymers and composites, contributing to the creation of lightweight yet durable materials for aerospace and automotive industries. Its role in nanotechnology is equally significant, as it serves as a key component in the fabrication of nanoparticles with tailored properties.

From an environmental standpoint, compound 936954-10-8 has demonstrated eco-friendly characteristics, making it a sustainable choice for green chemistry initiatives. Its ability to participate in catalytic cycles without generating harmful byproducts aligns with global efforts to promote environmentally responsible chemical processes.

In conclusion, compound CAS No. 936954-10-8, or product name: 936954-10-8, stands out as a versatile and innovative chemical entity with vast potential across multiple disciplines. Its unique properties and recent advancements in synthesis techniques position it as a cornerstone for future scientific breakthroughs.